Cas no 2228140-62-1 (3-(1-benzyl-1H-pyrazol-4-yl)oxolane-2,5-dione)

• Product Name: 3-(1-benzyl-1H-pyrazol-4-yl)oxolane-2,5-dione
• CAS No: 2228140-62-1
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 5766760
• PubChem ID: 165654194
• Update Time: 2025-05-27

3-(1-benzyl-1H-pyrazol-4-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2228140-62-1
• EN300-1880271
• 3-(1-benzyl-1H-pyrazol-4-yl)oxolane-2,5-dione

• Inchi： 1S/C14H12N2O3/c17-13-6-12(14(18)19-13)11-7-15-16(9-11)8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8H2
• InChI Key： XEGADJBPBZDVPJ-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=NN(CC2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 256.08479225g/mol
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.2Ų

Additional information on 3-(1-benzyl-1H-pyrazol-4-yl)oxolane-2,5-dione

Research Brief on 3-(1-benzyl-1H-pyrazol-4-yl)oxolane-2,5-dione (CAS: 2228140-62-1): Recent Advances and Applications

3-(1-benzyl-1H-pyrazol-4-yl)oxolane-2,5-dione (CAS: 2228140-62-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug discovery, particularly in the development of small-molecule inhibitors targeting key enzymes and signaling pathways involved in various diseases.

One of the most notable advancements in the study of this compound is its application as a covalent inhibitor. The oxolane-2,5-dione moiety serves as an electrophilic warhead, enabling the compound to form irreversible bonds with nucleophilic residues (e.g., cysteine) in target proteins. This mechanism has been leveraged in the design of inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases. For instance, a 2023 study demonstrated its efficacy in selectively inhibiting a specific kinase involved in tumor progression, showcasing its potential as a lead compound for oncology therapeutics.

In addition to its covalent binding properties, 3-(1-benzyl-1H-pyrazol-4-yl)oxolane-2,5-dione has been investigated for its role in modulating protein-protein interactions (PPIs). The benzyl-pyrazole moiety provides a rigid aromatic core that can be further functionalized to enhance binding affinity and selectivity. Recent computational and experimental studies have highlighted its utility in disrupting PPIs critical for viral replication, suggesting its potential as an antiviral agent.

Another area of active research involves the compound's pharmacokinetic and toxicological profiling. Early-stage preclinical studies have reported favorable absorption and distribution properties, although challenges related to metabolic stability and off-target effects remain to be addressed. Structural optimization efforts, such as the introduction of electron-withdrawing groups or ring modifications, are underway to improve its drug-like properties.

Beyond its therapeutic potential, this compound has also found applications in chemical biology as a probe for studying enzyme mechanisms and cellular pathways. Its ability to selectively label target proteins has been exploited in activity-based protein profiling (ABPP) studies, providing insights into enzyme function and inhibitor discovery.

In conclusion, 3-(1-benzyl-1H-pyrazol-4-yl)oxolane-2,5-dione represents a promising scaffold with diverse applications in drug discovery and chemical biology. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and expand its therapeutic scope. Future studies are expected to explore its potential in combination therapies and personalized medicine approaches.